Cas no 15431-85-3 (1H-Pyrrole, 1-benzoyl-2,5-dihydro-)

• Product name: 1H-Pyrrole, 1-benzoyl-2,5-dihydro-
• CAS No: 15431-85-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1328476
• PubChem ID: 11252283

1H-Pyrrole, 1-benzoyl-2,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole, 1-benzoyl-2,5-dihydro-
• (2,5-dihydro-1H-pyrrol-1-yl)phenylMethanone
• 2,5-dihydropyrrol-1-yl(phenyl)methanone
• n-benzoyl-3-pyrroline
• 1-benzoyl-2,5-dihydropyrrole
• (2,5-dihydro-1H-pyrrol-1-yl)(phenyl)methanone
• 1-benzoyl-2,5-dihydro-1H-pyrrole
• DTXSID40460104
• 1-benzoyl-3-pyrroline
• DA-32155
• A921625
• CS-0447353
• KUGDOHYKOXCGOR-UHFFFAOYSA-N
• 15431-85-3
• SCHEMBL3344788
• 1-Benzoyl-2,5-dihydro-pyrrole

• MDL： MFCD28139127
• Inchi： InChI=1S/C11H11NO/c13-11(12-8-4-5-9-12)10-6-2-1-3-7-10/h1-7H,8-9H2
• InChI Key： KUGDOHYKOXCGOR-UHFFFAOYSA-N
• SMILES： O=C(N1CC=CC1)C2=CC=CC=C2

Computed Properties

• Exact Mass: 173.084064g/mol
• Surface Charge: 0
• XLogP3: 1.6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 173.084064g/mol
• Monoisotopic Mass: 173.084064g/mol
• Topological Polar Surface Area: 20.3Ų
• Heavy Atom Count: 13
• Complexity: 208
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides